Cas no 2228692-55-3 (2,2-dimethyl-3-(2-oxo-1,3-oxazolidin-4-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-(2-oxo-1,3-oxazolidin-4-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2228692-55-3
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 6242881
• PubChem ID: 165639765
• Update Time: 2025-05-25

2,2-dimethyl-3-(2-oxo-1,3-oxazolidin-4-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-oxo-1,3-oxazolidin-4-yl)-1lambda6-thiolane-1,1-dione
• EN300-2006003
• 2228692-55-3

• Inchi： 1S/C9H15NO4S/c1-9(2)6(3-4-15(9,12)13)7-5-14-8(11)10-7/h6-7H,3-5H2,1-2H3,(H,10,11)
• InChI Key： DJKVITMDCYZNDU-UHFFFAOYSA-N
• SMILES： S1(CCC(C2COC(N2)=O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 233.07217913g/mol
• Monoisotopic Mass: 233.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.8Ų

Additional information on 2,2-dimethyl-3-(2-oxo-1,3-oxazolidin-4-yl)-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 2,2-dimethyl-3-(2-oxo-1,3-oxazolidin-4-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2228692-55-3)

The compound 2,2-dimethyl-3-(2-oxo-1,3-oxazolidin-4-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2228692-55-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a thiolane core with an oxazolidinone moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the key features of this compound is its sulfone group (1lambda6-thiolane-1,1-dione), which is known for its electron-withdrawing properties and ability to enhance the stability of adjacent functional groups. The presence of the 2-oxo-1,3-oxazolidin-4-yl moiety further adds to its versatility, as oxazolidinones are well-documented for their antimicrobial and anti-inflammatory properties. Researchers are particularly interested in exploring its potential as a scaffold for designing novel therapeutics targeting resistant bacterial strains, a topic of high relevance given the global rise in antibiotic resistance.

In recent years, the scientific community has shown growing interest in sulfur-containing heterocycles, such as thiolanes, due to their diverse biological activities. The incorporation of a dimethyl group at the 2-position of the thiolane ring in this compound may influence its pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes are critical for drug candidates, especially in the context of oral bioavailability—a frequent search query among researchers and pharmaceutical professionals.

Another area of interest is the compound's potential role in catalysis and material science. The sulfone and oxazolidinone functionalities could serve as ligands or building blocks for advanced materials. For instance, sulfone-containing compounds are often explored for their applications in high-performance polymers, while oxazolidinones are investigated for their chiral auxiliaries in asymmetric synthesis. This dual functionality positions 2,2-dimethyl-3-(2-oxo-1,3-oxazolidin-4-yl)-1lambda6-thiolane-1,1-dione as a valuable tool in both synthetic and applied chemistry.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations, including cyclization and oxidation reactions. The CAS No. 2228692-55-3 serves as a unique identifier, enabling researchers to access detailed information about its synthesis, purity, and safety data. Given the increasing demand for high-purity intermediates in pharmaceutical manufacturing, this compound's well-defined structure and properties make it a candidate for standardization in industrial processes.

Environmental and regulatory considerations are also paramount in modern chemical research. While 2,2-dimethyl-3-(2-oxo-1,3-oxazolidin-4-yl)-1lambda6-thiolane-1,1-dione is not classified as a hazardous material, its handling and disposal must adhere to general laboratory safety protocols. This aligns with the broader industry trend toward green chemistry and sustainable practices, topics frequently searched by professionals aiming to minimize environmental impact.

In summary, 2,2-dimethyl-3-(2-oxo-1,3-oxazolidin-4-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2228692-55-3) represents a fascinating intersection of medicinal chemistry, materials science, and synthetic innovation. Its structural complexity and functional diversity offer numerous avenues for exploration, making it a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in discussions about drug design, heterocyclic chemistry, and advanced material applications.